Cas no 333755-65-0 (8-bromo-7-(2E)-2-(hydroxyimino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-bromo-7-(2E)-2-(hydroxyimino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 333755-65-0
• MF: C₉H₁₀BrN₅O₃
• MW: 316.111400127411
• CID: 6287294
• PubChem ID: 9595064
• Update Time: 2025-10-14

8-bromo-7-(2E)-2-(hydroxyimino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-bromo-7-(2E)-2-(hydroxyimino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-bromo-7-[(2E)-2-hydroxyiminoethyl]-1,3-dimethylpurine-2,6-dione
• (E)-2-(8-bromo-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetaldehyde oxime
• 333755-65-0
• (8-BR-1,3-DIMETHYL-2,6-DIOXO-1,2,3,6-TETRAHYDRO-7H-PURIN-7-YL)ACETALDEHYDE OXIME
• AKOS000580189
• F0887-0184

• Inchi： 1S/C9H10BrN5O3/c1-13-6-5(7(16)14(2)9(13)17)15(4-3-11-18)8(10)12-6/h3,18H,4H2,1-2H3/b11-3+
• InChI Key： IUTAZJZBASMBMG-QDEBKDIKSA-N
• SMILES： BrC1=NC2=C(C(N(C)C(N2C)=O)=O)N1C/C=N/O

Computed Properties

• Exact Mass: 314.99670g/mol
• Monoisotopic Mass: 314.99670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-bromo-7-(2E)-2-(hydroxyimino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Recent Advances in the Study of 8-bromo-7-(2E)-2-(hydroxyimino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 333755-65-0)

The compound 8-bromo-7-(2E)-2-(hydroxyimino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 333755-65-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 8-bromo-7-(2E)-2-(hydroxyimino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione as a potent modulator of adenosine receptors. Adenosine receptors play a crucial role in various physiological processes, including inflammation, immune response, and neurotransmission. The compound's unique structural features, such as the bromo substitution and the hydroxyiminoethyl group, contribute to its high affinity and selectivity for specific adenosine receptor subtypes.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 8-bromo-7-(2E)-2-(hydroxyimino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits significant anti-inflammatory effects in vitro and in vivo. The compound was shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by targeting the A2A adenosine receptor. These findings suggest its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's neuroprotective properties. The researchers found that 8-bromo-7-(2E)-2-(hydroxyimino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione could attenuate neuronal damage in models of ischemic stroke by activating the A1 adenosine receptor. This activation led to reduced excitotoxicity and oxidative stress, highlighting the compound's potential as a neuroprotective agent.

The synthesis of 8-bromo-7-(2E)-2-(hydroxyimino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been a focus of recent research. A novel synthetic route was reported in Tetrahedron Letters, which improved the yield and purity of the compound. The optimized synthesis involved a key step of bromination followed by condensation with hydroxylamine, providing a scalable method for future preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 8-bromo-7-(2E)-2-(hydroxyimino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique pharmacological profile and recent advancements in its synthesis and characterization make it a promising candidate for further investigation.

In conclusion, 8-bromo-7-(2E)-2-(hydroxyimino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 333755-65-0) represents a valuable tool for studying adenosine receptor biology and a potential lead compound for the development of new therapeutics. Continued research into its mechanisms of action and optimization of its pharmacological properties will be essential for translating these findings into clinical applications.